Trisodium phosphate

• IUPAC Name: trisodium;phosphate
• InChI: InChI=1S/3Na.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3
• InChI Key: RYFMWSXOAZQYPI-UHFFFAOYSA-K
• Canonical SMILES: [O-]P(=O)([O-])[O-].[Na+].[Na+].[Na+]
• Molecular Formula: Na3PO4, Na3O4P
• Related CAS: 10101-89-0 (dodecahydrate), 7632-05-5 (Parent)
• DSSTOX Substance ID: DTXSID2035223
• Molecular Weight: 163.941 g/mol
• Physical Description: Dry Powder; Liquid; Other Solid; Pellets or Large Crystals, White odourless crystals, granules or crystalline powder, Colorless to white solid; [ICSC] White odorless powder; [MSDSonline], COLOURLESS-TO-WHITE HYGROSCOPIC CRYSTALS.
• Solubility: Freely soluble in water. Insoluble in ethanol, Colorless or white crystals. When rapidly heated melts at about 75 °C. Does not lose the last mol of water even on moderate ignition. Specific gravity 1.6. Soluble in 3.5 parts water, 1 part boiling water; insol in alcohol. /Dodecahydrate/, 14.5 g/100 g water at 25 °C, 25.8 g sol in 100 g water at 20 °C, Qualitative solubility: soluble in water, Solubility in water, g/l at 20 °C: 121 (good)
• Density: 2.54 g/cu cm, Relative density (water = 1): 2.5
• Color/Form: Colorless crystals
• CAS No.: 7601-54-9, 65185-91-3, 68130-75-6, 96337-98-3
• Melting Point: 1583 °C

Description

Trisodium phosphate is an inorganic compound with the chemical formula Na₃PO₄. It appears as a white, granular or crystalline solid and is highly soluble in water, producing an alkaline solution. This compound is widely used as a cleaning agent, builder, lubricant, food additive, stain remover, and degreaser .

Preparation Methods

Synthetic Routes and Reaction Conditions

Trisodium phosphate is typically produced by the neutralization of phosphoric acid with sodium carbonate, which results in the formation of disodium hydrogen phosphate. This intermediate is then reacted with sodium hydroxide to produce this compound and water .

Industrial Production Methods

Raw Material Preparation: High-grade phosphate rock is crushed, ground, and screened to produce phosphate rock powder. High-quality soda ash is also prepared to ensure low impurity content.

Acid Digestion Reaction: Phosphate rock powder is reacted with sulfuric acid to produce phosphoric acid. The reaction conditions, such as the addition speed of sulfuric acid and reaction temperature, are carefully controlled.

Neutralization Reaction: The phosphoric acid is neutralized with soda ash to produce this compound. The pH value is controlled to ensure the quality and yield of this compound.

Post-Processing: The reaction solution is filtered to remove unreacted phosphate powder and impurities.

Chemical Reactions Analysis

Types of Reactions

Trisodium phosphate undergoes various chemical reactions, including:

Neutralization: Reacts with acids to form corresponding salts and water.

Precipitation: Reacts with calcium chloride to form calcium phosphate and sodium chloride.

Common Reagents and Conditions

Hydrochloric Acid: Reacts with this compound to produce phosphoric acid and sodium chloride.

Calcium Chloride: Reacts with this compound to produce calcium phosphate and sodium chloride.

Major Products Formed

Phosphoric Acid and Sodium Chloride: Formed when this compound reacts with hydrochloric acid.

Calcium Phosphate and Sodium Chloride: Formed when this compound reacts with calcium chloride.

Scientific Research Applications

Trisodium phosphate has numerous applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and as a buffer in analytical chemistry.

Biology: Employed in molecular biology for the preparation of buffer solutions.

Medicine: Utilized in pharmaceutical formulations and as a laxative.

Industry: Used in water treatment to reduce water hardness, as a cleaning agent in manufacturing processes, and as a fertilizer and soil amendment in agriculture.

Mechanism of Action

The mechanism of action of trisodium phosphate is primarily based on its high alkalinity in solution (pH 12.1). This high pH can disrupt cell membranes and remove fat films, causing cells to leak intracellular fluid. It can also act as a surfactant, contributing to the elimination of bacteria not yet strongly adhered to surfaces .

Comparison with Similar Compounds

Similar Compounds

Tripotassium Phosphate: Similar in structure and function but contains potassium instead of sodium.

Triammonium Phosphate: Contains ammonium ions instead of sodium.

Trimagnesium Phosphate: Contains magnesium ions instead of sodium.

Monosodium Phosphate: Contains only one sodium ion and has different properties and uses.

Disodium Phosphate: Contains two sodium ions and has different properties and uses.

Uniqueness

Trisodium phosphate is unique due to its high solubility in water and its ability to produce a highly alkaline solution. This makes it particularly effective as a cleaning agent, degreaser, and stain remover. Its versatility and wide range of applications in various industries also set it apart from similar compounds .

Synthesis routes and methods I

Procedure details

Disodium orthophosphate dihydrate was prepared by a conventional rotary process. Phosphoric acid, sodium carbonate and water were reacted together to give a sodium orthophosphate solution having a molar ratio of sodium to phosphorus of 2/1 and a density of 50° C. baume at 100° C. The resulting solution was then evaporated to dryness in a rotary dryer and the dried product then cooled and screened to separate a -20 +100 mesh granular DSP.Duo product.

Synthesis routes and methods II

Procedure details

Each of the microorganisms listed in Table 1 was planted in 50 ml of a medium containing 1% of glucose, 0.5% of peptone, and 0.3% of yeast extract, and was shaking-cultured for 48 hours at 30° C. The culture medium was centrifuged to obtain the cells, which were then put into a test tube and suspended with 1 ml of 1 M sodium phosphate buffer solution (pH 7.0) added thereto. With 1 mg of dl-2-methylaminopropiophenone hydrochloride added thereto, the mixture was shaken for 24 hours at 30° C., so as to effect a reaction. After the reaction was completed, the reaction mixture was centrifuged, so as to remove the cells, and the supernatant was subjected to HPLC (μBondapakphenyl, manufactured by Waters Corporation, with a diameter of 4 mm, a length of 300 mm, an eluent of 0.05 M sodium phosphate buffer solution (containing 7% of acetonitrile), pH 5.0, a flow rate of 0.8 mL/min, and a detection wavelength of UV 220 nm), thereby yielding an optically active pseudoephedrine.

Synthesis routes and methods III

Procedure details

Rhodococcus erythropolis MAK-34 strain was planted in 5 ml of a medium at pH 7.0 containing 1.0% of saccharose, 0.5% of corn steep liquor, 0.1% of potassium dihydrogenphosphate, 0.3% of dipotassium hydrogenphosphate, 0.01% of p-aminobenzoic acid, and 0.1% of various kinds of inducers, and was shaking-cultured at 30° C. for 48 hours. The culture medium was centrifuged, so as to yield the cells, which were then put into a test tube, and were suspended with 1.0 ml of 0.2-M sodium phosphate buffer solution (pH 7.0) added thereto. With 10 mg of dl-2-methylaminopropiophenone hydrochloride and 20 mg of glucose added thereto, the suspension was shaken at 30° C. for 16 hours, so as to effect a reaction. After the reaction was completed, the reaction mixture was centrifuged, so as to remove the cells, whereas the supernatant was subjected to HPLC (μBondapakphenyl, manufactured by Waters Corporation, with a diameter of 4 mm, a length of 300 mm, an eluent of 0.05 M sodium phosphate buffer solution (containing 7% of acetonitrile, at pH 6.5), a flow rate of 0.8 mL/min, and a detection wavelength of 220 nm), whereby an optically active pseudoephedrine was obtained. The amount of production thereof was remarkably greater than that in the case with no inducer addition as shown in Table 7.

Synthesis routes and methods IV

Procedure details

FIG. 1 depicts the cycle (a) in which hydrogen is the product and sodium is the alkali metal, and in which sodium carbonate is used in step 2. In the first step cerium oxide is reacted in the solid phase with dibasic sodium phosphate at about 750°-950° C. to provide sodium cerous phosphate, sodium phosphate, oxygen and water. The oxygen is recovered from the gaseous phase and the water removed from the reaction zone. The solid phase is conducted to reaction 2 wherein it is contacted with water and stream and sodium carbonate at 650°-950° C. The reaction produces ceric oxide plus sodium phosphate, carbon dioxide, and hydrogen. The hydrogen can be recovered separately as shown or can be passed directly to step 3 as hereinbefore described. In step 3 the cerium oxide and hydrogen do not participate in the reaction, wherein sodium phosphate is reacted with water and carbon dioxide to produce dibasic sodium phosphate and sodium bicarbonate. The preferred CO2 pressure for this step is about 1 atmosphere. It is preferred that the cerium oxide and sodium phosphate be contacted with carbon dioxide in the presence of only enough water to dissolve most of the sodium bicarbonate produced so that a solid mixture of cerium oxide dibasic sodium phosphate can be recycled directly to step 1 and only a small amount of water need be evaporated to recover the bicarbonate.

Synthesis routes and methods V

Procedure details

A 0.30M sodium phosphate solution is prepared by combining 0.5704 g of trisodium phosphate dodecahydrate and 0.04024 g of dibasic sodium phosphate heptahydrate and dissolved in deionized water to provide the proper molarity. A 0.50M calcium chloride solution is prepared by dissolving 0.0736 g of calcium chloride dihydrate in the appropriate amount of deionized water and the mixture stirred for 15 min. Upon combination of the solutions, an ACP colloid composition is produced.